1-benzyl-N-[1-(2,5-dimethylphenyl)ethyl]-4-piperidinecarboxamide

• IUPAC Name: 1-benzyl-N-[1-(2,5-dimethylphenyl)ethyl]piperidine-4-carboxamide
• InChI: InChI=1S/C23H30N2O/c1-17-9-10-18(2)22(15-17)19(3)24-23(26)21-11-13-25(14-12-21)16-20-7-5-4-6-8-20/h4-10,15,19,21H,11-14,16H2,1-3H3,(H,24,26)
• InChI Key: BLFOVVISMNTSHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(C)NC(=O)C2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C23H30N2O
• Molecular Weight: 350.5 g/mol

Description

1-benzyl-N-[1-(2,5-dimethylphenyl)ethyl]-4-piperidinecarboxamide is a chemical compound that belongs to the class of piperidine-based opioids. It is commonly referred to as U-47700 and is a synthetic opioid that was first developed by a pharmaceutical company in the 1970s. U-47700 has gained popularity in recent years due to its potency and ease of synthesis, which has led to its abuse and illegal use.

Mechanism of Action

U-47700 works by binding to mu opioid receptors in the brain and spinal cord. This binding leads to the activation of the reward pathway in the brain, which produces feelings of pleasure and euphoria. U-47700 also has an effect on the respiratory system, slowing down breathing and potentially leading to respiratory depression.
Biochemical and physiological effects:
U-47700 has been found to have a number of biochemical and physiological effects. It has been shown to produce analgesia, sedation, and feelings of euphoria. U-47700 can also cause respiratory depression, which can be dangerous in high doses. Other effects of U-47700 include pupil constriction, itching, and nausea.

Advantages and Limitations for Lab Experiments

U-47700 has a number of advantages for laboratory experiments. It is relatively easy to synthesize and can be used to study the effects of opioids on the central nervous system. However, U-47700 is a potent opioid and can be dangerous if mishandled. Researchers must take precautions when working with U-47700 to ensure their safety.

Future Directions

For research on U-47700 include its potential as a treatment for opioid addiction, the development of new opioids with lower levels of dependence and tolerance, and the long-term effects of U-47700 on the central nervous system.

Scientific Research Applications

U-47700 has been used in scientific research to study its effects on the central nervous system and its potential as a pain reliever. It has been found to be a potent analgesic, with effects similar to those of morphine. U-47700 has also been studied for its potential as a treatment for opioid addiction, as it has been found to have lower levels of dependence and tolerance compared to other opioids.